Cas no 110380-38-6 (2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole)

• Product Name: 2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
• CAS No: 110380-38-6
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 1193206
• PubChem ID: 745354
• Update Time: 2025-04-20

2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
• AC1LF1JV
• SureCN13930785
• ZINC00187418
• ACMC-20mdbi
• CTK0D4834
• MLS000689057
• STOCK3S-92609
• CBMicro_027958
• 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-
• AC1LF1JV; SureCN13930785; ZINC00187418; ACMC-20mdbi; CTK0D4834; MLS000689057; STOCK3S-92609; CBMicro_027958; 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole; 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-;
• STK299733
• SMR000283155
• CCG-111155
• HMS2715G23
• 2-(Thiophen-2-yl)-5-(p-tolyl)-1,3,4-oxadiazole
• CHEMBL1564062
• 2-(4-methylphenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
• AKOS000586420
• Cambridge id 5684927
• WAY-301159
• 110380-38-6
• EU-0077501
• DTXSID10353574
• BDBM49830
• BIM-0028146.P001
• SCHEMBL13930785
• cid_745354
• 2-(p-tolyl)-5-(2-thienyl)-1,3,4-oxadiazole
• 2-(4-methylphenyl)-5-(2-thienyl)-1,3,4-oxadiazole

• Inchi： 1S/C13H10N2OS/c1-9-4-6-10(7-5-9)12-14-15-13(16-12)11-3-2-8-17-11/h2-8H,1H3
• InChI Key： UFSABVPRBSDFAW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2C=CC(C)=CC=2)O1

Computed Properties

• Exact Mass: 242.0515
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.92